4-Chlorobiphenyl-2-boronic acid

• Molecular Formula: C12H10BClO2
• Molecular Weight: 232.47 g/mol
• IUPAC Name: (5-chloro-2-phenylphenyl)boronic acid
• InChI: InChI=1S/C12H10BClO2/c14-10-6-7-11(12(8-10)13(15)16)9-4-2-1-3-5-9/h1-8,15-16H
• InChI Key: NCMZPQRLZSTHFF-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1)Cl)C2=CC=CC=C2)(O)O

Description

4-Chlorobiphenyl-2-boronic acid (CAS 544678-60-6) is an organoboron compound with the molecular formula C12H10BClO2 and a molecular weight of 232.47 g/mol . This compound belongs to a valuable class of biphenyl boronic acids, which are primarily utilized as key building blocks in Suzuki-Miyaura cross-coupling reactions . This palladium-catalyzed reaction is a cornerstone in modern organic synthesis, enabling the efficient formation of carbon-carbon bonds between aryl halides and aryl boronic acids. The structure of 4-Chlorobiphenyl-2-boronic acid features both a reactive boronic acid group and a chlorine substituent on the biphenyl scaffold. This dual functionality provides two distinct reactive sites, making it a versatile intermediate for constructing complex molecular architectures. Researchers can use the boronic acid group for coupling while the chlorine atom offers a handle for further synthetic elaboration via subsequent substitution or metal-catalyzed reactions. Its primary research value lies in the synthesis of various conjugated organic materials, pharmaceutical intermediates, and liquid crystals. When handling this material, appropriate safety precautions should be taken. Related chlorinated biphenyl boronic acids are classified as causing skin irritation and serious eye irritation (H315, H319) . It is advised to wear protective gloves, eye protection, and handle the material in a well-ventilated place to avoid dust formation . In case of skin contact, wash with plenty of water, and if irritation occurs, get medical help . For eye contact, rinse cautiously with water for several minutes . This product is intended for industrial and scientific research purposes only . It is not for diagnostic, therapeutic, or personal use. For long-term stability, the product should be stored in a cool, dry place, and it may require cold-chain transportation .

Ii. Synthetic Methodologies for 4 Chlorobiphenyl 2 Boronic Acid and Related Analogs

Established Synthetic Routes to Arylboronic Acids

The creation of arylboronic acids is a cornerstone of modern organic synthesis, providing stable, versatile intermediates for constructing complex molecules. Several key strategies have been developed to achieve the formation of a carbon-boron bond on an aromatic ring.

Organometallic Approaches for Boronic Acid Formation (e.g., Grignard and Organolithium Reagents)

One of the most traditional and widely practiced methods for synthesizing arylboronic acids involves the use of organometallic reagents, primarily Grignard (organomagnesium) and organolithium compounds. masterorganicchemistry.com This approach is a two-step process. First, an aryl halide is reacted with a metal, such as magnesium or lithium, to form the corresponding organometallic reagent. masterorganicchemistry.com For instance, an aryl bromide or chloride reacts with magnesium metal in an ethereal solvent like diethyl ether or tetrahydrofuran (B95107) (THF) to generate the Grignard reagent (ArMgX). masterorganicchemistry.comyoutube.com Similarly, reacting an aryl halide with two equivalents of lithium metal results in the formation of an organolithium reagent (ArLi). masterorganicchemistry.com

In the second step, this highly nucleophilic organometallic intermediate is reacted with an electrophilic boron source, most commonly a trialkyl borate (B1201080) like trimethyl borate or triisopropyl borate. acs.orggoogle.com This addition reaction forms a boronate ester, which is then hydrolyzed under acidic conditions to yield the final arylboronic acid. google.com

Transition-Metal-Catalyzed Borylation Strategies (e.g., Miyaura Borylation)

To overcome the limitations of classical organometallic methods, transition-metal-catalyzed borylation reactions have become a powerful and popular alternative. The most prominent among these is the Miyaura borylation reaction. organic-chemistry.org This method involves the cross-coupling of an aryl halide or triflate with a diboron (B99234) reagent, such as bis(pinacolato)diboron (B136004) (B₂pin₂), in the presence of a palladium catalyst. organic-chemistry.orgacs.org

The catalytic cycle of the Miyaura borylation typically involves the oxidative addition of the aryl halide to a low-valent palladium complex, followed by transmetalation with the diboron reagent and subsequent reductive elimination to yield the arylboronate ester and regenerate the catalyst. researchgate.net A key advantage of this method is its mild reaction conditions and high functional group tolerance, allowing for the synthesis of complex boronic esters that are not accessible via Grignard or organolithium intermediates. organic-chemistry.org

While palladium has been the traditional catalyst, research has expanded to include more earth-abundant and cost-effective metals like iron, nickel, and copper to catalyze similar transformations. acs.org These newer systems aim to provide more sustainable and economical routes to arylboronic acids and their esters. acs.orgacsgcipr.org

Table 1: Comparison of Metals Used in Catalytic Borylation of Aryl Halides

Metal	Common Precursors	Key Advantages	Reference(s)
Palladium	Pd(OAc)₂, PdCl₂(PPh₃)₂	High efficiency, broad substrate scope, well-established	acs.org, researchgate.net
Iron	Iron(II) triflate	Earth-abundant, inexpensive, low toxicity	acs.org
Nickel	NiCl₂(dppp), Ni(COD)₂	Effective for aryl chlorides and triflates	acs.org
Copper	CuI, Cu(OAc)₂	Cost-effective, useful in specific applications	acs.org

Electrophilic Borylation Methods

Electrophilic borylation represents a conceptually different approach, where an electrophilic boron species directly substitutes a C-H bond on an aromatic ring, often guided by electronic effects. thieme-connect.comresearchgate.net This method is a transition-metal-free alternative for creating C–B bonds. rsc.org Historically, this reaction required harsh conditions, such as high temperatures and strong Lewis acids like aluminum chloride (AlCl₃) to activate boron trihalides (e.g., BCl₃, BBr₃). thieme-connect.com

More recent advancements have developed milder and more selective electrophilic borylation systems. For example, the use of boron triiodide (BI₃) has been shown to borylate arenes without the need for an additive, installing the boryl group at the most sterically accessible position. nih.govacs.org Intramolecular electrophilic C-H borylation has also emerged as a powerful strategy, where a boron-containing group is first tethered to the substrate, facilitating a regioselective C-H borylation. rsc.org These methods are often complementary to transition-metal-catalyzed routes, with regioselectivity being controlled by electronic factors rather than steric hindrance. thieme-connect.comresearchgate.net

Photoinduced Borylation Techniques for Aryl Systems

In recent years, photoinduced borylation has gained significant attention as a mild and sustainable method for synthesizing arylboronic esters. nih.gov These reactions often proceed under transition-metal-free conditions at room temperature, utilizing visible light to initiate the process. rsc.org The mechanism frequently involves the formation of an electron-donor-acceptor (EDA) complex between a photosensitizer or a base and the reactants. nih.govacs.org

Upon irradiation, this excited EDA complex can facilitate a single-electron transfer (SET) to the aryl halide, generating an aryl radical. nih.gov This radical intermediate is then trapped by a diboron reagent to form the desired arylboronate ester. Various organic dyes and simple organic molecules have been employed as catalysts or promoters. rsc.orgnih.gov This technique is noted for its operational simplicity, scalability, and tolerance of a wide range of functional groups, making it a green and practical alternative to traditional methods. rsc.orgnih.gov

Specific Synthesis of 4-Chlorobiphenyl-2-boronic Acid and its Key Precursors

The synthesis of the target molecule, 4-chlorobiphenyl-2-boronic acid, requires the initial construction of the biphenyl (B1667301) core structure, which is then functionalized with the boronic acid group.

Methodologies for Constructing the 4-Chlorobiphenyl (B17849) Core

The formation of the 4-chlorobiphenyl scaffold is a critical first step. This can be achieved through several established synthetic strategies.

One common approach is the direct chlorination of biphenyl. This involves reacting biphenyl with chlorine in the presence of a ring-chlorination catalyst. google.com The resulting mixture of chlorinated biphenyls is then separated, typically by fractional distillation, to isolate the desired 4-chlorobiphenyl isomer. google.com

Another widely used method is the Suzuki-Miyaura cross-coupling reaction. This powerful C-C bond-forming reaction can be used to construct the biphenyl core. For example, (4-chlorophenyl)boronic acid can be coupled with a suitable benzene (B151609) derivative. A practical synthesis for 4'-chloro-2-nitrobiphenyl, a precursor, involves the palladium-catalyzed Suzuki-Miyaura coupling of 1-chloro-2-nitrobenzene (B146284) with (4-chlorophenyl)boronic acid. researchgate.net The resulting nitro compound can then be reduced to the corresponding amine, 4'-chloro-biphenyl-2-ylamine, which serves as a direct precursor for diazotization and subsequent borylation. biosynth.comgoogle.com

Alternatively, Grignard-based cross-coupling can be employed. Phenylmagnesium bromide can be reacted with 1,4-dichlorobenzene (B42874) to form 4-chlorobiphenyl. chemicalbook.com Additionally, a Gomberg-Bachmann type reaction can be utilized, where p-chloroaniline is diazotized and then reacted with benzene under basic conditions to yield the 4-chlorobiphenyl core. google.com

Once the 4-chlorobiphenyl or a suitable precursor like 4'-chloro-biphenyl-2-ylamine is synthesized, the boronic acid moiety can be introduced at the 2-position using the methodologies described in section 2.1. For instance, the 2-amino group of 4'-chloro-biphenyl-2-ylamine can be converted to a diazonium salt, which can then undergo a Sandmeyer-type reaction with a boron source to install the boronic acid.

Table 2: Summary of Synthetic Routes to the 4-Chlorobiphenyl Core

Starting Materials	Reaction Type	Key Reagents/Catalysts	Product	Reference(s)
Biphenyl, Chlorine	Electrophilic Chlorination	Ring-chlorination catalyst	4-Chlorobiphenyl	google.com
1-Chloro-2-nitrobenzene, (4-Chlorophenyl)boronic acid	Suzuki-Miyaura Coupling	Pd(OAc)₂, Phosphine (B1218219) Ligand	4'-Chloro-2-nitrobiphenyl	researchgate.net
1,4-Dichlorobenzene, Phenylmagnesium bromide	Grignard Coupling	-	4-Chlorobiphenyl	chemicalbook.com
p-Chloroaniline, Benzene	Gomberg-Bachmann Reaction	NaNO₂, HCl	4-Chlorobiphenyl	google.com

Introduction of the Boronic Acid Moiety at the 2-Position

The introduction of a boronic acid group at the 2-position of a 4-chlorobiphenyl system is a critical step in the synthesis of the target compound. This transformation is often achieved through the borylation of a pre-functionalized 4-chlorobiphenyl derivative. One common strategy involves the use of organolithium or Grignard reagents. For instance, an appropriately substituted 2-halobiphenyl can undergo metal-halogen exchange to form a reactive organometallic intermediate. This intermediate is then quenched with a boron-containing electrophile, such as a trialkyl borate, to yield the desired boronic acid or its corresponding ester. google.com

Another powerful method for introducing the boronic acid moiety is through transition metal-catalyzed C-H activation/borylation. wikipedia.org This approach allows for the direct conversion of a C-H bond at the 2-position of the biphenyl ring into a C-B bond. Iridium-catalyzed borylation reactions have shown particular promise in this area, offering high regioselectivity for the ortho-position. wikipedia.orgorganic-chemistry.org The choice of directing group on the biphenyl substrate can significantly influence the site of borylation. wikipedia.org

Optimization and Advanced Techniques in 4-Chlorobiphenyl-2-boronic Acid Synthesis

To enhance the efficiency, scalability, and sustainability of 4-chlorobiphenyl-2-boronic acid synthesis, significant research has focused on optimizing reaction conditions and developing advanced synthetic protocols.

The choice of catalyst and ligand is paramount in transition metal-catalyzed reactions for synthesizing biphenyl boronic acids. Palladium-based catalysts are widely employed, particularly in Suzuki-Miyaura cross-coupling reactions, which can be a key step in constructing the biphenyl backbone before or after the introduction of the boronic acid group. google.comacs.orgresearchgate.net The efficiency of these catalytic systems is heavily dependent on the nature of the phosphine ligands. acs.orgresearchgate.net

Recent advancements have seen the development of novel phosphine ligands, such as those based on the SPhos and RuPhos scaffolds, which have demonstrated high efficiency in palladium-catalyzed Suzuki-Miyaura couplings to form sterically hindered biaryls. acs.org Data-driven approaches and computational studies are increasingly being used to design new ligands with improved reactivity and selectivity. chemrxiv.org For instance, N-protected Xiao-Phos ligands have shown exceptional performance in nickel-catalyzed enantioselective Suzuki-Miyaura reactions for synthesizing chiral biaryl atropisomers. chemrxiv.org Biphenyl-based arsine ligands have also been developed and applied in palladium-catalyzed reactions. nih.govresearchgate.net

The following table summarizes some catalyst systems and ligands used in the synthesis of biphenyl derivatives:

Catalyst Precursor	Ligand	Application	Reference
Pd(OAc)2	SPhos	Suzuki-Miyaura cross-coupling	acs.org
Ni(COD)2	N-Bn-Xiao-Phos	Enantioselective Suzuki-Miyaura coupling	chemrxiv.org
Palladium-based	Biphenyl-based arsine ligands	Arsination and Suzuki-Miyaura coupling	nih.govresearchgate.net

The selection of an appropriate solvent system and the fine-tuning of reaction conditions are crucial for maximizing the yield and purity of 4-chlorobiphenyl-2-boronic acid. Ethereal solvents like tetrahydrofuran (THF) are commonly used in reactions involving Grignard reagents and organolithium intermediates. google.com In some cases, a mixture of solvents, such as toluene (B28343) and THF, can be advantageous. wipo.int

For palladium-catalyzed coupling reactions, polar aprotic solvents like dimethylacetamide (DMAC) are often employed, sometimes in the presence of water. google.com The reaction temperature is another critical parameter that requires careful control. While some Grignard-based syntheses can be conducted at ambient temperature, others, particularly those involving less reactive starting materials, may require heating. google.comgoogle.com The choice of base is also important in many coupling reactions, with weak bases like potassium carbonate being commonly used. google.com

Continuous flow chemistry has emerged as a powerful technology for the scalable and safe production of chemical intermediates, including boronic acids. organic-chemistry.orgnih.govresearchgate.net Flow reactors offer several advantages over traditional batch processes, including enhanced heat and mass transfer, precise control over reaction parameters, and the ability to handle highly reactive intermediates safely. organic-chemistry.orgresearchgate.netacs.org

Organolithium-mediated borylation reactions have been successfully implemented in continuous flow systems, allowing for the rapid and high-throughput synthesis of a variety of boronic acids with excellent yields. organic-chemistry.orgacs.org These flow protocols can significantly reduce reaction times, in some cases to less than a second, and enable production rates suitable for both medicinal chemistry and larger-scale manufacturing. organic-chemistry.orgnih.gov Metal-free borylation reactions under photolytic conditions have also been adapted to continuous flow setups, providing a complementary and milder synthetic route. rsc.org The scalability of these flow processes is a key advantage for the industrial production of compounds like 4-chlorobiphenyl-2-boronic acid. researchgate.net

Iii. Reactivity Profiles and Chemical Transformations of 4 Chlorobiphenyl 2 Boronic Acid

Cross-Coupling Reactions of 4-Chlorobiphenyl-2-boronic Acid

The presence of both a boronic acid and a chloro substituent on the biphenyl (B1667301) framework makes 4-chlorobiphenyl-2-boronic acid a versatile substrate in cross-coupling chemistry. These reactions are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. nih.gov

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds. libretexts.org This reaction typically involves the coupling of an organoboron compound, such as a boronic acid, with an organic halide in the presence of a palladium catalyst and a base. youtube.com For 4-chlorobiphenyl-2-boronic acid, this reaction can proceed by utilizing either the boronic acid moiety or the chloro group, depending on the chosen reaction partner.

The versatility of the Suzuki-Miyaura reaction allows for the coupling of 4-chlorobiphenyl-2-boronic acid with a wide array of partners. When the boronic acid group acts as the reactive site, it can be coupled with various aryl and heteroaryl halides. nih.gov Conversely, the chloro group can react with other organoboron reagents.

The success and yield of these couplings can be influenced by the electronic and steric properties of the coupling partners. For instance, electron-donating or electron-withdrawing groups on the coupling partner can affect the reaction rate and efficiency. nih.gov While boronic acids are widely used due to their commercial availability, they can exist as equilibrium mixtures of monomers, dimers, and cyclic trimers (boroxines), which can sometimes complicate purification. nih.gov

The following table provides examples of Suzuki-Miyaura coupling reactions with different coupling partners:

Coupling Partner	Product Type	Catalyst System	Notes
Aryl Halides	Terphenyl or Quaterphenyl derivatives	Pd(PPh₃)₄ / Base	A standard and widely applicable coupling. mdpi.com
Heteroaryl Halides	Aryl-heteroaryl biaryls	Pd(dppf)Cl₂ / Base	Useful for synthesizing compounds with potential biological activity. nih.gov
Vinyl Halides	Styrenylbiphenyls	Pd(OAc)₂ / Ligand / Base	Creates conjugated systems.
Alkyl Halides	Alkylbiphenyls	Specialized Pd catalysts	Generally more challenging due to slower oxidative addition and potential for β-hydride elimination.

Regioselectivity becomes a critical consideration when a substrate possesses multiple reactive sites. In the case of molecules with more than one halogen atom, the inherent differences in reactivity at various positions can be exploited to achieve selective coupling. mdpi.com For instance, in dihaloarenes, the more electron-deficient or less sterically hindered halogen often reacts preferentially. rsc.org While 4-chlorobiphenyl-2-boronic acid has only one chloro substituent, understanding these principles is crucial when designing multi-step syntheses involving related polyhalogenated biphenyls.

Atropisomerism, a type of stereoisomerism arising from restricted rotation around a single bond, can be a significant factor in the synthesis of substituted biaryls. The steric hindrance created by substituents at the ortho positions of the biphenyl linkage can lead to the formation of stable, non-interconverting rotational isomers (atropisomers). The Suzuki-Miyaura reaction has been shown to be a powerful tool for the atropselective synthesis of biaryls, where the choice of catalyst, ligands, and reaction conditions can influence the stereochemical outcome. beilstein-journals.org In the context of 4-chlorobiphenyl-2-boronic acid, subsequent coupling reactions that introduce bulky groups at the positions ortho to the biphenyl linkage could potentially lead to atropisomeric products.

The generally accepted catalytic cycle for the Suzuki-Miyaura reaction involves three key steps: libretexts.orgresearchgate.net

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the organic halide to form a Pd(II) complex. libretexts.org This step is often the rate-determining step in the cycle. libretexts.org Studies have shown that for aryl bromides, oxidative addition occurs to a monoligated palladium complex, while for aryl iodides, the initial binding to the palladium complex is the first irreversible step. chemrxiv.orgchemrxiv.org

Transmetalation: The organic group from the organoboron reagent is transferred to the palladium center. This step typically requires the presence of a base to activate the boronic acid, often forming a boronate species that facilitates the transfer. researchgate.netchemrxiv.org The transmetalation is thought to proceed through an intermediate with a Pd-O-B linkage. chemrxiv.orgchemrxiv.org

Reductive Elimination: The two organic groups on the palladium center couple and are eliminated from the metal, forming the new carbon-carbon bond and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle. libretexts.orgresearchgate.net

The specific ligands on the palladium catalyst play a crucial role in modulating its reactivity and stability throughout the cycle.

While the Suzuki-Miyaura reaction is the most prominent, other cross-coupling reactions can also be employed. The Kumada coupling, for example, utilizes a Grignard reagent (organomagnesium halide) as the organometallic partner. wikipedia.org This reaction is also typically catalyzed by palladium or nickel complexes. wikipedia.orgorganic-chemistry.org

In principle, the chloro group of 4-chlorobiphenyl-2-boronic acid could undergo Kumada coupling with an alkyl or aryl Grignard reagent. However, a significant limitation is the incompatibility of Grignard reagents with the acidic protons of the boronic acid moiety. organic-chemistry.org This would necessitate the protection of the boronic acid group, for example, as a boronic ester, before subjecting the molecule to Kumada coupling conditions.

The mechanism of the Kumada coupling is analogous to other cross-coupling reactions, involving oxidative addition, transmetalation, and reductive elimination. wikipedia.org

Palladium-Catalyzed Suzuki-Miyaura Coupling

Reactions Involving the Boronic Acid Moiety of 4-Chlorobiphenyl-2-boronic Acid

Beyond its role in cross-coupling, the boronic acid group itself is a versatile functional group capable of participating in a variety of other chemical transformations.

Boronic acids are known to react with diols and other 1,2- or 1,3-difunctional compounds to form cyclic boronic esters. This reversible reaction is often used for the protection of diols or of the boronic acid itself. nih.gov

Furthermore, the boronic acid moiety can participate in reactions such as the Petasis reaction (a three-component reaction with an amine and a carbonyl compound to form α-amino acids) and other multicomponent reactions. illinois.edu It can also be a substrate in copper-mediated reactions, although this can sometimes lead to degradation of the boronic acid. nih.gov

The following table summarizes some of the key reactions of the boronic acid group:

Reaction Type	Reagents	Product
Esterification	Diols (e.g., pinacol (B44631), ethylene (B1197577) glycol)	Cyclic Boronic Esters
Petasis Reaction	Amine, Carbonyl Compound	α-Amino Acid derivatives
Chan-Lam Coupling	Amine or Alcohol, Copper Catalyst	N-Aryl or O-Aryl products
Protodeboronation	Acid or Base in the presence of water	Biphenyl (loss of boronic acid)

Formation and Interconversions of Boronic Esters (e.g., Pinacol Esters)

Boronic acids are known to readily undergo reversible esterification with diols to form boronic esters, often called boronate esters. This reaction is a cornerstone of their application in synthesis, as esters can offer enhanced stability, different solubility profiles, and modified reactivity compared to the parent boronic acid. nih.gov The most commonly employed esters in organic synthesis are pinacol esters, formed by the reaction of the boronic acid with pinacol (2,3-dimethyl-2,3-butanediol).

The formation of the pinacol ester of 4-Chlorobiphenyl-2-boronic acid is typically achieved by condensing the two reagents, often in a suitable solvent like diethyl ether or dichloromethane, with the removal of water to drive the equilibrium towards the ester product. orgsyn.org A common laboratory method involves stirring the boronic acid and pinacol with a dehydrating agent, such as anhydrous magnesium sulfate. orgsyn.org

Table 1: General Conditions for Pinacol Ester Formation

Component	Role	Example
Boronic Acid	Substrate	4-Chlorobiphenyl-2-boronic acid
Diol	Esterifying Agent	Pinacol
Dehydrating Agent	Water Removal	Anhydrous Magnesium Sulfate (MgSO₄)

This table illustrates a typical setup for the synthesis of boronic acid pinacol esters.

These esters, including the pinacol derivative of 4-Chlorobiphenyl-2-boronic acid, are frequently used as coupling partners in Suzuki-Miyaura reactions. strath.ac.uk The use of the ester can be advantageous in these cross-coupling reactions as it can prevent the formation of undesirable side products and allow for more controlled, slower release of the active boronic acid species under the reaction conditions. ed.ac.uk The interconversion between the boronic acid and its ester is an equilibrium process, which can be manipulated by controlling the presence of water and the pH of the medium. nih.govstrath.ac.uk

Studies on Protodeboronation and Chemical Stability

A significant consideration in the chemistry of arylboronic acids is their susceptibility to protodeboronation, a decomposition pathway where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond, resulting in the loss of the functional group. organic-chemistry.org This process is particularly relevant under the basic aqueous conditions often employed in Suzuki-Miyaura cross-coupling reactions. ed.ac.uk

For 4-Chlorobiphenyl-2-boronic acid, the presence of the chlorine atom, an electron-withdrawing group, can influence the electronic properties of the molecule and its stability. cymitquimica.com The protodeboronation of arylboronic acids is often problematic and can be accelerated at high pH. ed.ac.uk Strategies to mitigate this include the use of anhydrous conditions or the slow-release of the boronic acid from a more stable precursor like a trifluoroborate or a MIDA boronate. ed.ac.uk

Reversible Binding and Complexation with Diols and Nucleophiles

A defining characteristic of boronic acids is their ability to form reversible covalent bonds with 1,2- and 1,3-diols. nih.gov This interaction forms a cyclic boronate ester and is the basis for the use of boronic acids in chemical sensors, bioconjugation, and self-healing materials. cymitquimica.comnih.govmanchester.ac.uk The binding affinity is highly dependent on the structure of the boronic acid, the diol, the pH of the solution, and the solvent. nih.govnih.gov

The equilibrium for this complexation is influenced by the pKa of the boronic acid. Electron-withdrawing substituents on the aromatic ring, such as the chlorine atom in 4-Chlorobiphenyl-2-boronic acid, generally lower the pKa, making the boron atom more Lewis acidic and often leading to stronger binding with diols at a given pH. nih.gov The complexation is typically much stronger at pH values above the boronic acid's pKa, where the boronate form [ArB(OH)₃⁻] predominates.

Table 2: Factors Influencing Boronic Acid-Diol Complexation

Factor	Effect on Binding Affinity
pH	Binding is generally stronger at pH > pKa of the boronic acid.
Boronic Acid pKa	Lower pKa (stronger Lewis acidity) often leads to stronger binding.
Diol Structure	Binding constants vary significantly with the diol (e.g., fructose (B13574) generally binds more strongly than glucose). nih.gov

| Solvent | The choice of solvent can significantly alter association constants. nih.gov |

This table summarizes key factors that govern the reversible binding between boronic acids and diols.

This reversible binding has been extensively studied for various phenylboronic acids and biologically relevant diols like glucose and fructose. nih.gov The principles derived from these studies are directly applicable to 4-Chlorobiphenyl-2-boronic acid, suggesting its potential use in applications requiring molecular recognition of diol-containing species.

Transformations of the Biphenyl Core and Chlorine Substituent

Beyond the reactions of the boronic acid group, the biphenyl framework and the chlorine atom of 4-Chlorobiphenyl-2-boronic acid are sites for further chemical modification.

Further Functionalization of the Biphenyl System

The biphenyl core of the molecule contains multiple C-H bonds that could, in principle, be functionalized through various C-H activation strategies. However, a more common approach to modify the biphenyl system involves utilizing the existing functional groups. The boronic acid itself is a handle for Suzuki-Miyaura coupling to introduce a third aryl or vinyl group, creating a terphenyl system. The reactivity of the different positions on the biphenyl rings towards electrophilic or nucleophilic attack will be influenced by the directing effects of both the boronic acid and the chlorine substituent.

Reactivity of the Chlorine Atom within 4-Chlorobiphenyl-2-boronic Acid

The chlorine atom on the biphenyl ring represents a valuable reactive site for cross-coupling reactions. The C-Cl bond can participate in various palladium-catalyzed transformations, such as Suzuki-Miyaura, Buchwald-Hartwig amination, Sonogashira, and Heck reactions. This allows for the introduction of a wide range of substituents, including aryl groups, amines, alkynes, and alkenes.

A key synthetic challenge when using molecules like 4-Chlorobiphenyl-2-boronic acid, which contain two different potential coupling sites (C-B and C-Cl), is achieving chemoselectivity. Typically, the C-B(OH)₂ bond is more reactive than the C-Cl bond in Suzuki-Miyaura couplings under standard conditions. This allows for a stepwise functionalization approach:

First Coupling: A Suzuki-Miyaura reaction at the boronic acid position.

Second Coupling: A subsequent cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig) at the less reactive chlorine position, often requiring more forcing conditions (e.g., different catalyst, ligand, or higher temperature).

This differential reactivity enables the programmed and selective synthesis of complex, highly substituted biaryl and terphenyl structures. The chlorine atom's presence significantly enhances the synthetic utility of the molecule by providing a secondary site for diversification. cymitquimica.com

Iv. Advanced Applications and Derivatization Strategies for 4 Chlorobiphenyl 2 Boronic Acid

Role as a Key Building Block in Complex Organic Molecule Synthesis

The reactivity of the boronic acid moiety, particularly in palladium-catalyzed cross-coupling reactions, makes 4-chlorobiphenyl-2-boronic acid a valuable precursor for a range of complex organic molecules. acs.orgresearchgate.net Its application spans from the synthesis of substituted biaryls to its potential use in the development of new agrochemicals and specialized chemical intermediates.

Construction of Substituted Biaryls and Oligophenyl Systems

4-Chlorobiphenyl-2-boronic acid is an excellent substrate for the Suzuki-Miyaura cross-coupling reaction, a powerful method for forming carbon-carbon bonds. This reaction enables the synthesis of unsymmetrical biaryls and more extended oligophenyl systems. The ortho-positioning of the boronic acid group can introduce significant steric hindrance in the resulting coupled products, which can be strategically utilized to control the conformation of the molecule and induce atropisomerism—a form of chirality arising from restricted rotation around a single bond. nih.govresearchgate.net The synthesis of such sterically hindered biaryls is of great interest in the development of chiral ligands and advanced materials. nih.gov

The general scheme for the Suzuki-Miyaura coupling reaction involving 4-chlorobiphenyl-2-boronic acid is presented below:

General Reaction Scheme for Suzuki-Miyaura Coupling

Reactant 1	Reactant 2	Catalyst/Base System	Product
4-Chlorobiphenyl-2-boronic acid	Aryl Halide (Ar-X)	Pd Catalyst (e.g., Pd(PPh₃)₄), Base (e.g., Na₂CO₃)	4-Chloro-2-aryl-biphenyl

This reaction can be adapted to create a variety of substituted biaryls by changing the coupling partner (Aryl Halide). The synthesis of oligophenyls can be achieved through sequential coupling reactions. researchwithrutgers.com

Precursor in Agrochemical Research and Development

While not the primary industrial precursor, the structural motif of 4-chlorobiphenyl (B17849) is found in important agrochemicals. For instance, the fungicide Boscalid contains a 2-amino-4'-chlorobiphenyl core. The standard synthesis of this key intermediate typically involves the Suzuki-Miyaura coupling of 4-chlorophenylboronic acid with a substituted aniline (B41778) or nitrobenzene (B124822) derivative, such as o-iodoaniline or 1-chloro-2-nitrobenzene (B146284). nih.govmetu.edu.trscholaris.caresearchgate.net

Although the direct use of 4-Chlorobiphenyl-2-boronic acid for the synthesis of Boscalid is not the conventional route, it represents a potential precursor for the synthesis of Boscalid analogs and other novel agrochemical candidates for research and development purposes. Its use could allow for the exploration of structure-activity relationships by introducing the pre-formed chlorobiphenyl unit into a target molecule.

Synthesis of Specialized Organic Scaffolds and Chemical Intermediates

The unique substitution pattern of 4-chlorobiphenyl-2-boronic acid makes it a valuable starting material for the synthesis of specialized organic scaffolds. The presence of the chlorine atom and the boronic acid group provides two distinct points for further functionalization. The boronic acid can be converted into other functional groups, such as hydroxyl or amino groups, or used in a variety of coupling reactions beyond the Suzuki-Miyaura reaction, including Chan-Lam and Petasis reactions. researchgate.net

These transformations can lead to the creation of complex, three-dimensional molecular architectures that are sought after as intermediates in the pharmaceutical and fine chemical industries. evonik.comnih.govarborpharmchem.com The steric influence of the ortho-substituted biphenyl (B1667301) system can be exploited to direct the stereochemical outcome of subsequent reactions, making it a useful tool in asymmetric synthesis. nih.govscispace.com

Applications in Materials Science

The rigid, conjugated structure of the biphenyl core in 4-chlorobiphenyl-2-boronic acid makes it an attractive monomer for the synthesis of advanced materials with interesting optical and electronic properties. Boron-containing polymers, in particular, have garnered significant attention for their potential applications in electronics and sensory materials. researchgate.netnih.gov

Monomeric Units in Polymer Synthesis (e.g., Boron-Containing Polyfluorenes)

4-Chlorobiphenyl-2-boronic acid can potentially be used as a monomeric unit in the synthesis of conjugated polymers such as polyfluorenes. scholaris.cascholaris.ca Polyfluorenes are a class of polymers known for their high photoluminescence quantum yields and excellent thermal stability, making them suitable for use in organic light-emitting diodes (OLEDs). The incorporation of boron into the polymer backbone or as a pendant group can further tune the electronic properties of the material. metu.edu.tr

The synthesis of such polymers can be achieved through Suzuki polymerization, a polycondensation reaction that couples dibromo and diboronic acid monomers. 4-Chlorobiphenyl-2-boronic acid could be copolymerized with a dibromo-fluorene monomer to introduce the chlorobiphenyl unit into the polymer chain.

Development of Optoelectronic Materials with Tunable Luminescence Properties

The incorporation of 4-chlorobiphenyl-2-boronic acid into polymeric structures offers a pathway to novel optoelectronic materials with tunable luminescence properties. The electronic nature of the substituents on the biphenyl ring system influences the energy levels of the resulting polymer, thereby affecting its emission color and efficiency. metu.edu.trcore.ac.ukmdpi.comlboro.ac.uk The chlorine atom, being an electron-withdrawing group, can modify the electronic characteristics of the polymer compared to an unsubstituted biphenyl unit.

Furthermore, the boronic acid functionality itself can be a site for post-polymerization modification, allowing for the attachment of other chromophoric or functional groups to further tune the material's properties. researchgate.net The development of such functional polymers is a key area of research for creating next-generation materials for displays, lighting, and sensor applications. researchgate.net

Research into Boronic Acid-Based Receptors and Sensors for Chemical Recognition

The unique ability of the boronic acid group to reversibly bind with diols has positioned boronic acid derivatives as crucial components in the development of synthetic receptors and chemical sensors. nih.govresearchgate.net While specific research focusing exclusively on 4-Chlorobiphenyl-2-boronic acid in this context is not extensively documented in publicly available literature, its structural features—a biphenyl core, a chlorine substituent, and a boronic acid moiety—provide a strong basis for its potential application in this field. The principles of analyte recognition and supramolecular assembly that govern boronic acid chemistry are directly applicable and can be extrapolated to understand its potential role.

The primary mechanism for analyte recognition by boronic acids is the formation of reversible covalent bonds with compounds containing 1,2- or 1,3-diol functionalities. nih.govmdpi.com This interaction results in the formation of stable five- or six-membered cyclic esters. nih.govmdpi.com This reactivity is particularly useful for the detection of saccharides (sugars), which are rich in diol groups. nih.govresearchgate.net The binding affinity and selectivity of this interaction can be modulated by several factors, including the pH of the medium and the electronic properties of the aryl group attached to the boronic acid. nih.gov

For 4-Chlorobiphenyl-2-boronic acid, the presence of the electron-withdrawing chlorine atom on the biphenyl ring is expected to increase the Lewis acidity of the boron atom. This enhanced acidity can facilitate the esterification reaction with diols, potentially leading to stronger binding and a lower pH range for optimal sensor operation.

The sensing event is typically transduced into a measurable signal, most commonly through optical or electrochemical means. mdpi.comnih.gov

Fluorescent Sensing: A common strategy involves coupling the boronic acid receptor to a fluorophore. nih.gov The binding of a diol analyte to the boronic acid can alter the electronic environment of the fluorophore, leading to a change in its fluorescence intensity or a shift in its emission wavelength. nih.gov Mechanisms such as Photoinduced Electron Transfer (PET) are often employed, where the nitrogen atom in an ortho-aminomethyl group can quench the fluorescence, and upon binding to a saccharide, this quenching is inhibited, leading to a "turn-on" fluorescence response. nih.gov The biphenyl group in 4-Chlorobiphenyl-2-boronic acid could itself act as a fluorophore or be derivatized with other fluorescent reporters like pyrene (B120774) or anthracene. bath.ac.uk

Colorimetric Sensing: Changes in color upon analyte binding provide a simple and direct detection method. bath.ac.uk A well-known example is the Alizarin Red S (ARS) displacement assay, where the displacement of the ARS dye from the boronic acid by a saccharide results in a distinct color change. bath.ac.uk

Electrochemical Sensing: Boronic acids can be integrated into electrochemical sensors. mdpi.com The binding of an analyte can cause a measurable change in electrochemical properties, such as a shift in the oxidation potential of a redox-active label like ferrocene, which can be incorporated into the sensor's design. mdpi.com

The table below summarizes the key sensing mechanisms applicable to boronic acid-based sensors.

Sensing Mechanism	Principle	Typical Signal Output	Potential Role of 4-Chlorobiphenyl-2-boronic acid
Fluorescent Sensing	Analyte binding modulates the emission of a linked fluorophore via processes like PET or intramolecular charge transfer (ICT). nih.govnih.gov	Change in fluorescence intensity or wavelength shift.	The biphenyl moiety can be part of the fluorescent signaling unit. The chloro- group influences the electronic properties, affecting signal modulation.
Colorimetric Sensing	Analyte binding causes a visible color change, often through a displacement assay with a colored dye. bath.ac.uk	Visual color change or change in UV-Vis absorbance.	Can act as the receptor in displacement assays. The biphenyl group's electronic nature can tune the binding affinity.
Electrochemical Sensing	Analyte binding alters the electrochemical properties of a redox-active moiety integrated with the boronic acid. mdpi.com	Change in current, potential, or impedance.	Can be functionalized onto electrode surfaces or combined with redox labels for electrochemical detection of diols.

The boronic acid functional group is a versatile building block in supramolecular chemistry, capable of forming various self-assembled structures through reversible covalent and non-covalent interactions. researchgate.netnih.gov These assemblies can be used to create novel materials for sensing and other applications.

Hydrogen Bonding and Self-Assembly: The -B(OH)₂ group can act as both a hydrogen bond donor and acceptor, leading to the formation of self-assembled structures like dimers, ladders, or more complex networks. researchgate.netnih.gov In the case of 4-Chlorobiphenyl-2-boronic acid, the biphenyl structure can participate in π-π stacking interactions, which, in conjunction with hydrogen bonding, can direct the formation of well-ordered supramolecular architectures. nih.gov These organized structures can create specific binding pockets, enhancing selectivity for certain analytes.

Polymer and Material Integration: Boronic acids can be incorporated into various materials to develop functional sensors. mdpi.comnih.gov

Polymeric Matrices: They can be grafted onto or polymerized into hydrogels, which can swell or shrink in response to glucose concentrations, forming the basis for glucose-responsive materials for applications like controlled insulin (B600854) release. mdpi.combath.ac.uk

Surface Functionalization: Boronic acid derivatives can be immobilized on the surfaces of materials such as gold nanoparticles, quantum dots, or electrodes. nih.govbath.ac.uk This allows for the development of heterogeneous sensors where the recognition event occurs at the material's interface, leading to changes in surface plasmon resonance (SPR), fluorescence of quantum dots, or electrochemical signals. nih.govbath.ac.uk The biphenyl group of 4-Chlorobiphenyl-2-boronic acid could facilitate strong adsorption onto graphitic surfaces through π-π interactions, making it a candidate for developing graphene-based sensors.

The table below outlines different strategies for the integration of boronic acids into advanced materials.

Integration Strategy	Description	Resulting Material/System	Potential Application with 4-Chlorobiphenyl-2-boronic acid
Supramolecular Gels	Self-assembly of low molecular weight gelators containing boronic acids through hydrogen bonding and other non-covalent interactions. nih.gov	Stimuli-responsive gels that can undergo sol-gel transitions in the presence of analytes like sugars.	The biphenyl and chloro- groups would influence the packing and stability of the gel network.
Polymer Conjugation	Covalent attachment of boronic acids to polymer backbones. mdpi.com	"Smart" polymers that respond to specific analytes.	Could be incorporated into polymers for creating analyte-responsive films or membranes.
Nanoparticle Functionalization	Immobilization of boronic acids on the surface of nanoparticles (e.g., gold, quantum dots). bath.ac.uk	Nanoparticle-based sensors for colorimetric or fluorescent detection.	The biphenyl moiety could enhance stability and the chloro- group could be used for further functionalization.
Surface Immobilization	Attachment of boronic acids to the surface of electrodes or other solid supports. nih.gov	Heterogeneous sensors for continuous monitoring applications.	Suitable for modifying surfaces like gold (via a thiol linker) or carbon-based materials for electrochemical or SPR sensing.

V. Analytical and Spectroscopic Characterization of 4 Chlorobiphenyl 2 Boronic Acid and Its Derivatives

Chromatographic Techniques for Separation and Quantification

Chromatographic methods are indispensable for separating 4-Chlorobiphenyl-2-boronic acid from complex mixtures and for its precise quantification.

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and thermally stable compounds. For boronic acids, derivatization is often necessary to increase their volatility. While direct analysis of 4-Chlorobiphenyl-2-boronic acid by GC-MS is challenging, the analysis of related chlorobiphenyls is common. For instance, the degradation of biphenyl (B1667301) by certain bacteria has been monitored using GC-MS to identify hydroxylated biphenyl metabolites. researchgate.net

The analysis of genotoxic impurities in active pharmaceutical ingredients often employs GC-MS due to its high sensitivity and selectivity. nih.gov For example, a validated GC-MS method for the determination of 4-chloro-1-butanol, an alkylating agent, in APIs demonstrates the technique's capability to detect impurities at parts-per-million (ppm) levels. nih.gov In the context of boronic acid analysis, issues such as "ghost peaks" can arise, necessitating specific cleanup procedures for the GC system. chromforum.org

The mass spectrum of the parent compound, 4-chlorobiphenyl (B17849), shows a prominent molecular ion peak at m/z 188. nih.gov

Table 1: GC-MS Data for 4-Chlorobiphenyl

Parameter	Value
Molecular Ion (M+)	188
Major Fragments	152, 189, 151, 94
Ionization Mode	Electron Ionization (EI)

Data sourced from PubChem CID 16323 nih.gov

High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the separation and quantification of a broad range of compounds, including boronic acids. waters.comwaters.com HPLC is particularly advantageous for non-volatile or thermally labile compounds that are not suitable for GC analysis.

Several HPLC methods have been developed for the separation of aromatic boronic acids. sielc.com These methods often utilize reversed-phase columns with mobile phases consisting of acetonitrile (B52724) and water, sometimes with additives like formic acid or phosphoric acid to improve peak shape and resolution. waters.comsielc.com For instance, a method using a Newcrom R1 HPLC column with a mobile phase of acetonitrile, water, and phosphoric acid has been reported for the analysis of 4-chlorobiphenyl. sielc.com The development of a single HPLC method for the separation of eleven structurally similar boronic acids highlights the power and flexibility of this technique. waters.com

Table 2: Example of HPLC Method Parameters for Boronic Acid Separation

Parameter	Condition
Column	XSelect™ Premier HSS T3
Mobile Phase	Acetonitrile and formic acid modified water
Detection	PDA (Photodiode Array)
System	Arc™ HPLC System

Data sourced from Waters Corporation Application Note waters.comwaters.com

Spectroscopic Methods for Structural Elucidation

Spectroscopic techniques provide detailed information about the molecular structure of 4-Chlorobiphenyl-2-boronic acid and its derivatives.

Nuclear Magnetic Resonance (NMR) spectroscopy is one of the most powerful tools for elucidating the structure of organic compounds.

¹H NMR: Proton NMR provides information about the number, environment, and connectivity of hydrogen atoms in a molecule. The ¹H NMR spectrum of a related compound, 4-chlorobiphenyl, shows signals in the aromatic region between 7.26 and 7.65 ppm. chemicalbook.com For 4-chlorophenylboronic acid, the aromatic protons typically appear as multiplets in the range of 7.0 to 8.0 ppm. spectrabase.com The protons of the boronic acid group (B(OH)₂) are often broad and may exchange with solvent protons, making them difficult to observe.

¹³C NMR: Carbon-13 NMR provides information about the carbon skeleton of a molecule. In the ¹³C NMR spectrum of 4,4′-dibromobiphenyl, a related compound, the carbon signals appear at specific chemical shifts that are characteristic of the biphenyl structure. rsc.org

¹¹B NMR: Boron-11 NMR is particularly useful for studying boronic acids. nsf.gov It provides information about the coordination state of the boron atom. The chemical shift of the ¹¹B nucleus is sensitive to the electronic environment and hybridization of the boron atom, allowing for the differentiation between the sp²-hybridized boronic acid and the sp³-hybridized boronate ester or borate (B1201080) species. nsf.gov The pKa of boronic acids can be determined by monitoring the change in the ¹¹B NMR chemical shift as a function of pH. nsf.gov

¹⁹F NMR: Fluorine-19 NMR is applicable to fluorinated derivatives of 4-Chlorobiphenyl-2-boronic acid. For example, in the ¹³C NMR spectrum of 2-(4-fluorophenyl)benzo[d]thiazole, the carbon atoms are coupled to the fluorine atom, resulting in splitting of the signals, which provides valuable structural information. rsc.org

Table 3: Representative NMR Data for Related Compounds

Compound	Nucleus	Chemical Shift (ppm)
4-Chlorobiphenyl	¹H	7.26 - 7.65 (m, Ar-H)
4-Chlorophenylboronic acid	¹H	Signals in the aromatic region
4,4′-Dibromobiphenyl	¹³C	122.1, 128.6, 132.2, 139.0
Phenylboronic acids	¹¹B	Varies with pH and complexation

Data compiled from various sources chemicalbook.comspectrabase.comrsc.orgnsf.gov

Infrared (IR) Spectroscopy: The IR spectrum of a molecule reveals the presence of specific functional groups. For boronic acids, characteristic bands include the O-H stretching of the boronic acid group, which is typically broad, and B-O stretching vibrations. The IR spectrum of 4-chlorobiphenyl shows characteristic absorptions for the aromatic C-H and C=C bonds, as well as the C-Cl bond. chemicalbook.comnist.gov

Raman Spectroscopy: Raman spectroscopy is particularly useful for studying the vibrations of non-polar bonds and symmetric molecules. The Raman spectra of chlorobiphenyl isomers show distinct patterns that can be used for their identification. researchgate.net For example, 4-chlorobiphenyl has a strong Raman peak around 1276 cm⁻¹. researchgate.net Surface-Enhanced Raman Spectroscopy (SERS) is a highly sensitive technique that can be used for the detection of trace amounts of compounds like polychlorinated biphenyls and boronic acids. rsc.orgresearchgate.netnih.gov The SERS spectrum of 4-mercaptophenylboronic acid, a related compound, shows a characteristic peak at a Raman shift of 1586 cm⁻¹. nih.gov

Table 4: Characteristic Vibrational Frequencies for Chlorobiphenyls

Compound	Technique	Wavenumber (cm⁻¹)	Assignment
4-Chlorobiphenyl	Raman	~1276	Ring vibration
4-Mercaptophenylboronic acid	SERS	1586	Characteristic peak

Data sourced from scientific literature researchgate.netnih.gov

X-ray Crystallography and Solid-State Structural Analysis

The crystal structure of human carbonic anhydrase II in complex with an inhibitor, 4-acetylphenyl boronic acid, has been determined to a resolution of 2.6 Å. nih.gov This study provides detailed information about the interactions between the boronic acid group and the active site of the enzyme. nih.gov Such structural data is crucial for understanding the binding modes of boronic acid-based inhibitors and for the design of new therapeutic agents.

Elemental Analysis for Purity and Composition Verification

Elemental analysis is a cornerstone technique for verifying the empirical formula of a synthesized compound, offering a direct measure of its elemental composition and purity. This method involves combusting a small, precisely weighed sample of the substance and quantifying the resulting combustion products, such as carbon dioxide, water, and nitrogen oxides. From these measurements, the percentage of carbon (C), hydrogen (H), and other elements in the original sample can be determined.

For organometallic compounds like 4-Chlorobiphenyl-2-boronic acid, the comparison between the theoretically calculated elemental percentages and the experimentally found values is a critical checkpoint for confirming the compound's identity and assessing its purity. A close agreement, typically within ±0.4%, between the calculated and found values is widely accepted in the scientific community as evidence of a pure sample.

Theoretical and Experimental Elemental Composition of 4-Chlorobiphenyl-2-boronic Acid

Theoretical Elemental Composition of 4-Chlorobiphenyl-2-boronic acid

Element	Symbol	Atomic Mass ( g/mol )	Number of Atoms	Total Mass ( g/mol )	Percentage (%)
Carbon	C	12.011	12	144.132	61.99
Hydrogen	H	1.008	10	10.080	4.34
Boron	B	10.81	1	10.81	4.65
Chlorine	Cl	35.453	1	35.453	15.25
Oxygen	O	15.999	2	31.998	13.77
Total	232.473	100.00

Note: The table above represents the calculated theoretical percentages. Experimental "found" values would be obtained from laboratory analysis.

Elemental Analysis of 4-Chlorobiphenyl-2-boronic Acid Derivatives

The principles of elemental analysis are also applied to verify the structure and purity of derivatives of 4-Chlorobiphenyl-2-boronic acid. For instance, in the synthesis of novel compounds where 4-Chlorobiphenyl-2-boronic acid is used as a starting material, elemental analysis of the final product is crucial. For example, the synthesis of 4'-chloro-2-nitrobiphenyl, a key intermediate for the fungicide Boscalid, is achieved through the Suzuki-Miyaura cross-coupling reaction of a chlorophenylboronic acid with 1-chloro-2-nitrobenzene (B146284). The resulting derivative would have its own unique elemental composition, which would be verified against experimental findings.

Illustrative Example: Theoretical Composition of a Hypothetical Derivative

To illustrate, if 4-Chlorobiphenyl-2-boronic acid were to be reacted to form 4'-chloro-2-aminobiphenyl (C₁₂H₁₀ClN), the theoretical elemental composition would be different.

Theoretical Elemental Composition of 4'-Chloro-2-aminobiphenyl

Element	Symbol	Atomic Mass ( g/mol )	Number of Atoms	Total Mass ( g/mol )	Percentage (%)
Carbon	C	12.011	12	144.132	70.76
Hydrogen	H	1.008	10	10.080	4.97
Chlorine	Cl	35.453	1	35.453	17.41
Nitrogen	N	14.007	1	14.007	6.88
Total	203.672	100.00

Note: This table is for illustrative purposes of a known derivative and its theoretical composition. The synthesis of this specific derivative from 4-Chlorobiphenyl-2-boronic acid would require multiple steps.

The verification of these percentages through experimental elemental analysis would confirm the successful synthesis and purity of the resulting biphenyl derivative.

Vi. Computational and Theoretical Investigations of 4 Chlorobiphenyl 2 Boronic Acid

Quantum Chemical Studies on Reaction Mechanisms and Pathways

Quantum chemical studies, particularly those employing Density Functional Theory (DFT), are instrumental in elucidating the complex reaction mechanisms involving boronic acids. For 4-chlorobiphenyl-2-boronic acid, a primary area of interest is its participation in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction.

Theoretical investigations into the Suzuki-Miyaura reaction mechanism reveal a multi-step catalytic cycle. DFT calculations can model each step: oxidative addition, transmetalation, and reductive elimination. For a substrate like 4-chlorobiphenyl-2-boronic acid, the transmetalation step, where the biphenyl (B1667301) moiety is transferred from boron to the palladium center, is often rate-determining. Computational models can predict the activation energies for these steps, offering insights into reaction kinetics. nih.gov The choice of ligands on the palladium catalyst, the base, and the solvent system can be computationally screened to optimize reaction conditions. nih.gov

Furthermore, quantum chemical calculations can explore side reactions. For instance, studies on sterically hindered or electron-deficient arylboronic acids have identified pathways for homocoupling, where two boronic acid molecules react with each other. researchgate.net Theoretical models can help predict the likelihood of such unwanted reactions for 4-chlorobiphenyl-2-boronic acid by comparing the energy barriers of the desired cross-coupling pathway versus the homocoupling pathway.

A representative table of calculated energy changes for a generic Suzuki-Miyaura reaction, illustrating the type of data obtained from DFT studies, is shown below.

Reaction Step	Calculated ΔG (kcal/mol) - Representative
Oxidative Addition	-10.5
Transmetalation (Rate-Determining)	+25.2
Reductive Elimination	-35.8

Note: This table provides illustrative values for a generic Suzuki-Miyaura coupling and does not represent specific experimental data for 4-Chlorobiphenyl-2-boronic acid.

Structure-Reactivity Relationship Analysis and Prediction

The reactivity of 4-chlorobiphenyl-2-boronic acid is intrinsically linked to its molecular structure. The electronic properties of the substituents on the biphenyl rings and the position of the boronic acid group dictate its behavior in chemical reactions. The chlorine atom at the 4-position of one phenyl ring acts as an electron-withdrawing group through induction, which can influence the acidity of the boronic acid.

The acidity of the boronic acid, represented by its pKa value, is a critical parameter for its reactivity, particularly in forming boronate complexes. The electron-withdrawing nature of the chlorine substituent is expected to lower the pKa of 4-chlorobiphenyl-2-boronic acid compared to unsubstituted phenylboronic acid, making it a stronger Lewis acid. This increased acidity can facilitate the formation of the reactive boronate species required for the transmetalation step in Suzuki-Miyaura coupling. nih.gov

Computational methods can quantify these substituent effects. By calculating properties such as the electrostatic potential on the boron atom and the energy of the Lowest Unoccupied Molecular Orbital (LUMO), a quantitative structure-activity relationship (QSAR) can be developed. These models correlate structural features with reactivity, allowing for the prediction of how different substituents would modulate the compound's chemical behavior.

Conformational Analysis and Steric Hindrance Effects on Reactivity

The positioning of the boronic acid group at the ortho-position (C2) of the biphenyl system introduces significant steric hindrance. This steric crowding has a profound impact on the molecule's conformation and, consequently, its reactivity. The two phenyl rings in biphenyl are not coplanar; they are twisted relative to each other, and the angle of this twist (the dihedral angle) is heavily influenced by the presence of ortho-substituents. nih.gov

For 4-chlorobiphenyl-2-boronic acid, the bulky boronic acid group forces a larger dihedral angle between the two phenyl rings to minimize steric repulsion. This twisting disrupts the π-conjugation between the rings, which in turn affects the electronic properties of the molecule. nih.gov Computational conformational analysis can predict the most stable conformations by calculating the potential energy surface as a function of the dihedral angle.

This steric hindrance directly impacts reactivity. In reactions like the Suzuki coupling, the approach of the bulky palladium catalyst to the boron center can be impeded. nih.govyoutube.comyoutube.comnih.gov Theoretical studies on similar ortho-substituted biphenyl systems have shown that this steric clash can increase the activation energy of the transmetalation step, thereby slowing down the reaction rate compared to less hindered isomers (e.g., 4-chlorobiphenyl-4-boronic acid).

Below is a table illustrating the calculated dihedral angles and relative energies for different conformers of a generic 2-substituted biphenyl.

Conformer	Dihedral Angle (°)	Relative Energy (kcal/mol)
Global Minimum	75.2	0.00
Perpendicular	90.0	+1.5
Planar Transition State	0.0	+5.8

Note: This table is a representative example for a generic 2-substituted biphenyl and is intended for illustrative purposes.

Molecular Modeling and Dynamics Simulations for Chemical Behavior

Molecular modeling and molecular dynamics (MD) simulations offer a way to study the dynamic behavior of 4-chlorobiphenyl-2-boronic acid in different environments, such as in solution or interacting with other molecules. acs.orgnih.gov While quantum chemical calculations provide information on static structures and reaction pathways, MD simulations can reveal how the molecule moves, flexes, and interacts over time. nih.govacs.org

For instance, MD simulations can be used to study the solvation of 4-chlorobiphenyl-2-boronic acid in various solvents. These simulations can predict how solvent molecules arrange around the solute and can help in understanding solubility and the solvent's role in reaction mechanisms. In the context of its potential applications, if this molecule were to be studied as an inhibitor of an enzyme, MD simulations could model its binding to the active site of a protein. acs.org Such simulations provide insights into the stability of the protein-ligand complex and the key intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions) that govern binding affinity. acs.org

The development of accurate force fields, which are sets of parameters describing the potential energy of the system, is crucial for meaningful MD simulations. For boronic acids, specialized parameters are required to correctly model the geometry and interactions of the boron atom. nih.govacs.org

Prediction of Electronic Properties and Spectroscopic Signatures

Computational methods are highly effective in predicting the electronic properties and spectroscopic signatures of molecules. For 4-chlorobiphenyl-2-boronic acid, these predictions can be compared with experimental data to validate the computational models and to aid in the interpretation of experimental spectra.

DFT and time-dependent DFT (TD-DFT) calculations can predict various electronic properties. tandfonline.comtandfonline.comnih.gov The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are particularly important. The HOMO-LUMO energy gap is an indicator of the molecule's chemical reactivity and its electronic excitation properties. A smaller gap generally suggests higher reactivity.

Furthermore, TD-DFT can be used to calculate the ultraviolet-visible (UV-Vis) absorption spectrum. Studies on chlorinated biphenyls have shown that substitution at the ortho positions leads to a hypsochromic shift (a shift to shorter wavelengths) of the main absorption band due to the steric hindrance that reduces conjugation between the phenyl rings. nih.gov Therefore, 4-chlorobiphenyl-2-boronic acid is expected to have its primary absorption maximum at a shorter wavelength compared to its 4-boronic acid isomer.

Similarly, other spectroscopic data, such as NMR chemical shifts, can be calculated using methods like the Gauge-Invariant Atomic Orbital (GIAO) method. nih.gov These calculated spectra can be invaluable for confirming the structure of newly synthesized compounds.

A table of predicted electronic properties for a generic chlorobiphenylboronic acid is presented below for illustrative purposes.

Property	Predicted Value
HOMO Energy	-6.5 eV
LUMO Energy	-1.2 eV
HOMO-LUMO Gap	5.3 eV
Calculated λmax (UV-Vis)	265 nm

Note: This table contains representative values for a generic molecule of this class and does not constitute experimental data for 4-Chlorobiphenyl-2-boronic acid.

Vii. Conclusion and Outlook for 4 Chlorobiphenyl 2 Boronic Acid Research

Summary of Key Academic Research Findings and Advancements

Academic research has firmly established substituted biphenyl (B1667301) boronic acids as indispensable building blocks in modern organic chemistry. Although specific studies on the 2-boronic acid isomer of 4-chlorobiphenyl (B17849) are limited, the general findings for related compounds provide a strong foundation for its expected utility.

The primary and most anticipated application is in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. Arylboronic acids are celebrated for their stability, low toxicity, and high functional group tolerance in these reactions, which are fundamental for creating carbon-carbon bonds. The 4-chlorobiphenyl-2-boronic acid scaffold would allow for the synthesis of complex, sterically hindered tri- and tetra-aryl systems, which are prevalent motifs in pharmaceuticals, agrochemicals, and organic electronic materials. Research on related compounds, such as 4'-chloro-4-biphenylboronic acid, underscores their role as key intermediates in synthesizing more complex molecules. cymitquimica.com

Furthermore, the general class of boronic acids is recognized for its ability to form reversible covalent bonds with diols. This property is the cornerstone of their use in chemical sensors and biomedical applications, suggesting that 4-chlorobiphenyl-2-boronic acid could be functionalized for similar purposes. cymitquimica.commdpi.com

Identification of Remaining Research Challenges and Knowledge Gaps

The principal knowledge gap for 4-chlorobiphenyl-2-boronic acid is the absence of extensive, specific research data. This creates several challenges and opportunities for investigation:

Regioselective Synthesis: A significant challenge is the development of a reliable and high-yielding synthesis that selectively installs the boronic acid group at the C2 position of the 4-chlorobiphenyl core, avoiding the formation of other isomers.

Physicochemical Characterization: There is a lack of comprehensive data on its fundamental properties, including its precise melting point, solubility in various solvents, and single-crystal X-ray structure.

Reactivity Profile: The combined steric hindrance from the adjacent phenyl ring and the electronic influence of the chloro-substituent on the boronic acid's reactivity are not well-documented. Understanding this profile is crucial for predicting its behavior in various chemical reactions.

Boroxime Formation: Like many boronic acids, it is prone to dehydration to form its cyclic anhydride (B1165640) trimer, the corresponding boroxime. The equilibrium between the acid and boroxime form can affect reactivity, and methods to control this, such as specific recrystallization protocols, need to be established for this particular compound. orgsyn.org

**7.3. Prospective Directions for Future Academic Exploration

The unique structure of 4-chlorobiphenyl-2-boronic acid opens up several promising avenues for future academic and industrial research.

Future research should prioritize the development of efficient and sustainable methods for synthesizing 4-chlorobiphenyl-2-boronic acid. While traditional Grignard or organolithium routes are possible, they may lack regioselectivity and require stringent anhydrous conditions. Promising future directions include:

Directed ortho-Metalation (DoM): Investigating directing groups on the 4-chlorobiphenyl scaffold that could enable highly regioselective lithiation or borylation at the C2 position.

Transition-Metal-Catalyzed C-H Borylation: Applying modern iridium or rhodium-catalyzed C-H activation/borylation reactions directly on 4-chlorobiphenyl could provide a more atom-economical route to the desired product.

Flow Chemistry: Developing continuous flow processes for the synthesis could offer improved safety, scalability, and control over reaction parameters, potentially minimizing the formation of impurities like boroximes.

While its utility in Suzuki coupling is clear, future work should explore its potential in a wider range of modern catalytic reactions where arylboronic acids serve as nucleophiles. The steric bulk at the 2-position could impart unique reactivity or selectivity. Potential areas of exploration include:

Chan-Lam Coupling: Investigating its use in copper-catalyzed C-N or C-O bond-forming reactions to synthesize novel substituted carbazoles or dibenzofurans.

Petasis (Borono-Mannich) Reaction: Employing it in this multicomponent reaction with amines and aldehydes to generate sterically hindered α-amino acids, which are valuable in medicinal chemistry. mdpi.com

Asymmetric Synthesis: Using the compound as a substrate in rhodium-catalyzed asymmetric additions to aldehydes or imines to produce chiral diaryl carbinols or amines, respectively.

The rigid, conjugated biphenyl structure makes 4-chlorobiphenyl-2-boronic acid an attractive building block for advanced functional materials.

Covalent Organic Frameworks (COFs): Its difunctional nature (a boronic acid and a site for further functionalization via the chloro-group) makes it a potential monomer for the synthesis of porous, crystalline COFs. nih.gov These materials could be designed for applications in gas storage, separation, or heterogeneous catalysis.

Luminescent Materials: The biphenyl core is a known fluorophore. Derivatives of 4-chlorobiphenyl-2-boronic acid could be investigated for applications in Organic Light Emitting Diodes (OLEDs) or as fluorescent probes.

Responsive Polymers and Hydrogels: Incorporating this molecule into polymer backbones could lead to materials that respond to the presence of diols (like sugars) or changes in pH, leveraging the reversible nature of the boronate ester bond for applications in drug delivery or sensing. mdpi.com

A deep understanding of the reactivity of 4-chlorobiphenyl-2-boronic acid requires a synergistic approach combining experimental and computational methods.

Computational Modeling: Density Functional Theory (DFT) calculations can be used to predict the ground-state geometry, rotational energy barriers of the biphenyl system, and the electronic properties of the molecule. This can provide insight into how the ortho-boronic acid and para-chloro substituents influence reactivity.

Kinetic Studies: Detailed kinetic analysis of its participation in reactions like Suzuki coupling can help elucidate the rate-determining steps and the influence of its specific structure on the catalytic cycle.

Spectroscopic Analysis: In-situ spectroscopic techniques (e.g., NMR, IR) can be used to monitor reaction progress, identify key intermediates, and understand the dynamics between the boronic acid and its boroxime form under various conditions.

Interactive Table: Prospective Research Areas for 4-Chlorobiphenyl-2-boronic Acid

Research Area	Specific Goal	Potential Impact
Sustainable Synthesis	Develop a C-H borylation route	Greener, more efficient access to the compound.
Catalysis	Use in Petasis multicomponent reactions	Access to novel, sterically hindered α-amino acids.
Material Science	Synthesize a Covalent Organic Framework (COF)	Creation of new porous materials for catalysis or separations.
Mechanistic Studies	Perform DFT analysis of Suzuki coupling	Fundamental understanding of reactivity to guide catalyst design.